molecular formula C24H22Cl2N2O5 B14099772 1-(3,4-Dichlorophenyl)-6-methoxy-2-[2-(morpholin-4-yl)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

1-(3,4-Dichlorophenyl)-6-methoxy-2-[2-(morpholin-4-yl)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Cat. No.: B14099772
M. Wt: 489.3 g/mol
InChI Key: HBZWAEIXRVVMRJ-UHFFFAOYSA-N
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Description

1-(3,4-Dichlorophenyl)-6-methoxy-2-[2-(morpholin-4-yl)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound that has garnered interest in various fields of scientific research. This compound features a unique structure that includes a dichlorophenyl group, a methoxy group, and a morpholine moiety, making it a versatile molecule for various applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3,4-Dichlorophenyl)-6-methoxy-2-[2-(morpholin-4-yl)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves multiple steps, including the formation of the chromeno[2,3-c]pyrrole core and subsequent functionalization. Common synthetic routes may involve:

    Cyclization reactions: Formation of the chromeno[2,3-c]pyrrole core through cyclization of appropriate precursors.

    Substitution reactions: Introduction of the dichlorophenyl and methoxy groups via nucleophilic substitution reactions.

  • Amine functionalization

Properties

Molecular Formula

C24H22Cl2N2O5

Molecular Weight

489.3 g/mol

IUPAC Name

1-(3,4-dichlorophenyl)-6-methoxy-2-(2-morpholin-4-ylethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione

InChI

InChI=1S/C24H22Cl2N2O5/c1-31-15-3-4-16-19(13-15)33-23-20(22(16)29)21(14-2-5-17(25)18(26)12-14)28(24(23)30)7-6-27-8-10-32-11-9-27/h2-5,12-13,21H,6-11H2,1H3

InChI Key

HBZWAEIXRVVMRJ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C=C1)C(=O)C3=C(O2)C(=O)N(C3C4=CC(=C(C=C4)Cl)Cl)CCN5CCOCC5

Origin of Product

United States

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